Cas no 1695887-49-0 (tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-2-(propan-2-yloxy)ethoxypropyl}carbamate)

• Product Name: tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-2-(propan-2-yloxy)ethoxypropyl}carbamate
• CAS No: 1695887-49-0
• MF: C₁₆H₃₂INO₄
• MW: 429.334057807922
• CID: 5920099
• PubChem ID: 104969611
• Update Time: 2025-06-08

tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-2-(propan-2-yloxy)ethoxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-2-(propan-2-yloxy)ethoxypropyl}carbamate
• EN300-1136058
• tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-[2-(propan-2-yloxy)ethoxy]propyl}carbamate
• 1695887-49-0

• Inchi： 1S/C16H32INO4/c1-8-18(14(19)22-15(4,5)6)12-16(7,11-17)21-10-9-20-13(2)3/h13H,8-12H2,1-7H3
• InChI Key： IQBRZNRLNLOFJQ-UHFFFAOYSA-N
• SMILES： ICC(C)(CN(C(=O)OC(C)(C)C)CC)OCCOC(C)C

Computed Properties

• Exact Mass: 429.13761g/mol
• Monoisotopic Mass: 429.13761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-2-(propan-2-yloxy)ethoxypropyl}carbamate

Introduction to Compound with CAS No 1695887-49-0 and Product Name: *Tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-[2-(propan-2-yloxy)ethoxy]propyl}carbamate*

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, the compound with the CAS number 1695887-49-0 and the product name tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-[2-(propan-2-yloxy)ethoxy]propyl}carbamate has garnered significant attention due to its unique structural features and potential applications in medicinal chemistry. This introduction aims to provide a comprehensive overview of this compound, its chemical properties, synthesis methods, and recent applications in biomedical research.

The molecular structure of CAS No 1695887-49-0 encompasses several key functional groups that contribute to its reactivity and biological activity. Specifically, the presence of an iodo-substituted alkyl chain and a carbamate moiety makes it a versatile intermediate in organic synthesis. The 3-iodo group is particularly noteworthy as it allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of complex molecular architectures.

In addition to the iodo-substituent, the compound features a methyl group at the second carbon position of the propyl chain, which influences its electronic properties and interactions with biological targets. The propan-2-yloxy group further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems. These structural elements collectively contribute to the compound's potential as a building block in the synthesis of pharmacologically active molecules.

The synthesis of tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-[2-(propan-2-yloxy)ethoxy]propyl}carbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a Grignard reagent from an appropriate alkyl halide, followed by reaction with an epoxide to introduce the [2-(propan-2-yloxy)ethoxy] group. Subsequent functionalization with an iodoating agent completes the formation of the 3-iodoalkyl intermediate. The final step involves carbamoylation using an appropriate carbamate source, such as diethyl carbonate or phosgene derivatives, to yield the desired product.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, transition-metal-catalyzed reactions have been employed to streamline certain steps in the synthesis, reducing reaction times and improving overall yields. These innovations are particularly relevant in industrial settings where cost-effectiveness and reproducibility are paramount.

Beyond its synthetic utility, CAS No 1695887-49-0 has shown promise in various biomedical applications. The iodo-substituent serves as a handle for radiolabeling experiments, allowing researchers to study metabolic pathways and pharmacokinetic profiles using techniques such as positron emission tomography (PET). Additionally, the compound's structural features make it a candidate for developing novel antimicrobial agents. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory activity against certain bacterial strains, highlighting its potential as a lead compound in antibiotic development.

The incorporation of propan-2-yloxy groups into drug candidates has been shown to enhance their pharmacokinetic properties by improving solubility and membrane permeability. This feature is particularly relevant in oral formulations where bioavailability is a critical factor. Furthermore, the tert-butyl carbamate group can serve as a protecting group for amine functionalities during synthetic transformations, allowing for selective deprotection under mild acidic or basic conditions.

In conclusion, tert-butyl N-ethyl-N-{3-iodo-2-methyl-2-[2-(propan-2-yloxy)ethoxy]propyl}carbamate (CAS No 1695887-49-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as a synthetic intermediate and its potential in drug discovery underscore its importance in modern medicinal research. As methodologies for chemical synthesis continue to evolve, compounds like this one will undoubtedly play an increasingly critical role in developing next-generation therapeutics.